Cas no 2172290-71-8 (methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2172290-71-8
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• CID: 6015452
• PubChem ID: 165527344
• Update Time: 2025-06-11

methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate
• EN300-1454083
• 2172290-71-8

• Inchi： 1S/C12H15BrN2O2/c1-17-12(16)9-6-15-5-8(9)7-2-3-10(13)11(14)4-7/h2-4,8-9,15H,5-6,14H2,1H3
• InChI Key： QAAQFIOVLSEYDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)C1CNCC1C(=O)OC

Computed Properties

• Exact Mass: 298.03169g/mol
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate

Methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2172290-71-8): A Comprehensive Overview

Methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate, identified by its CAS number 2172290-71-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural complexity and potential applications in drug discovery and development. The molecular structure, featuring a pyrrolidine core substituted with an amino group and a brominated phenyl ring, makes it a versatile scaffold for designing novel therapeutic agents.

The methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate molecule exhibits unique chemical properties that make it valuable in synthetic chemistry. The presence of both an amino group and a bromine atom provides multiple sites for functionalization, allowing chemists to tailor the compound for specific biological targets. This flexibility has been exploited in the development of various pharmacophores, particularly in the quest for new treatments for neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrrolidine derivatives, including methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate, have shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that pyrrolidine-based molecules can interact with targets involved in pain signaling and neurodegenerative diseases. The structural features of this compound make it a candidate for further investigation in these areas.

The brominated phenyl ring in methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate is particularly noteworthy, as it serves as a handle for further chemical modifications. Cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, can be employed to introduce diverse substituents onto the aromatic ring. These modifications can enhance the biological activity and selectivity of the compound, making it more suitable for therapeutic applications.

In vitro studies have begun to uncover the potential of methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate as a lead compound. Initial experiments have shown that it can inhibit certain enzymes associated with inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in targeting these pathways for treating chronic diseases. The compound's ability to modulate enzyme activity suggests that it may have therapeutic benefits beyond its current scope.

The synthesis of methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate presents both challenges and opportunities for chemists. The multi-step synthesis requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, have made it possible to produce complex molecules more efficiently. These techniques could be applied to streamline the synthesis of this compound, making it more accessible for research purposes.

The pharmacokinetic properties of methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for its development into a viable drug candidate. Preclinical studies are being conducted to assess its bioavailability and potential side effects. These studies will provide valuable insights into how the compound behaves within living systems and guide future modifications.

The potential applications of methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique chemical properties. For example, derivatives of this compound could be used as ligands in catalytic systems or as intermediates in the synthesis of novel materials with specialized functions.

The future of research on methyl 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate looks promising, with ongoing studies aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological targets improves, new opportunities will arise for developing drugs based on this versatile scaffold.